90-01-7

Salicyl alcohol

In Stock

• CAS RN:
• 90-01-7

• Formula:
• C7H8O2

• InChI:
• InChI=1S/C7H8O2/c8-5-6-3-1-2-4-7(6)9/h1-4,8-9H,5H2

• InChIKey:
• CQRYARSYNCAZFO-UHFFFAOYSA-N

• 2-Hydroxybenzyl alcohol participates in the selective ring opening reaction of 4H-1,3,2-benzodioxasilines.
  Salicyl alcohol is a hydroxybenzyl alcohol that is phenol substituted by a hydroxymethyl group at C-2. It has a role as a human urinary metabolite. It is an aromatic primary alcohol and a hydroxybenzyl alcohol. It derives from a phenol and a benzyl alcohol.
  Salicyl alcohol, also known as saligenin or 2-methylol phenol, belongs to the class of organic compounds known as benzyl alcohols. These are organic compounds containing the phenylmethanol substructure. Salicyl alcohol is soluble (in water) and a very weakly acidic compound (based on its pKa). Salicyl alcohol participates in a number of enzymatic reactions. In particular, salicyl alcohol can be biosynthesized from phenol and benzyl alcohol. Salicyl alcohol can also be converted into salicin. Outside of th...

2-[(1,3-thiazol-4-ylmethyl)thio]-1H-benzimidazole

In Stock

• CAS RN:
• 92590-01-7

• Formula:
• C11H9N3S2

• InChI:
• InChI=1S/C11H9N3S2/c1-2-4-10-9(3-1)13-11(14-10)16-6-8-5-15-7-12-8/h1-5,7H,6H2,(H,13,14)

• InChIKey:
• GQTBJJZJMACYFC-UHFFFAOYSA-N

• 2-[(1,3-thiazol-4-ylmethyl)thio]-1H-benzimidazole is a useful research compound. Its molecular formula is C11H9N3S2 and its molecular weight is 247.3 g/mol. The purity is usually 95%.

[3-[2-Aminoethoxy(hydroxy)phosphoryl]oxy-2-hydroxypropyl] hexadecanoate

• CAS RN:
• 13190-01-7

• Formula:
• C21H44NO7P

• InChI:
• InChI=1S/C21H44NO7P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-21(24)27-18-20(23)19-29-30(25,26)28-17-16-22/h20,23H,2-19,22H2,1H3,(H,25,26)

• InChIKey:
• YVYMBNSKXOXSKW-UHFFFAOYSA-N

• 1-Palmitoyl-2-hydroxy-sn-glycero-3-PE is a 1-acyl-sn-glycero-3-phosphoethanolamine.

[2-(4-Amino-furazan-3-yl)-benzoimidazol-1-yl]-acetic acid

In Stock

• CAS RN:
• 296790-01-7

• Formula:
• C11H9N5O3

• InChI:
• InChI=1S/C11H9N5O3/c12-10-9(14-19-15-10)11-13-6-3-1-2-4-7(6)16(11)5-8(17)18/h1-4H,5H2,(H2,12,15)(H,17,18)

• InChIKey:
• VFLJHDYRDURZEP-UHFFFAOYSA-N

• [2-(4-Amino-furazan-3-yl)-benzoimidazol-1-yl]-acetic acid is a useful research compound. Its molecular formula is C11H9N5O3 and its molecular weight is 259.225. The purity is usually 95%.

N-(2-benzoyl-4-methylphenyl)-3-(trifluoromethyl)benzamide

In Stock

• CAS RN:
• 330190-01-7

• Formula:
• C22H16F3NO2

• InChI:
• InChI=1S/C22H16F3NO2/c1-14-10-11-19(18(12-14)20(27)15-6-3-2-4-7-15)26-21(28)16-8-5-9-17(13-16)22(23,24)25/h2-13H,1H3,(H,26,28)

• InChIKey:
• MSFPPLOSUJCAMM-UHFFFAOYSA-N

• N-(2-benzoyl-4-methylphenyl)-3-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C22H16F3NO2 and its molecular weight is 383.37. The purity is usually 95%.

3-(3,4-dimethylphenyl)-8-fluoro-2-methyl-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocine-4(3H)-thione

In Stock

• CAS RN:
• 893790-01-7

• Formula:
• C19H19FN2OS

• InChI:
• InChI=1S/C19H19FN2OS/c1-11-4-6-14(8-12(11)2)22-18(24)21-16-10-19(22,3)23-17-7-5-13(20)9-15(16)17/h4-9,16H,10H2,1-3H3,(H,21,24)

• InChIKey:
• DDDIJQWMJDFSJP-UHFFFAOYSA-N

• 3-(3,4-dimethylphenyl)-8-fluoro-2-methyl-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocine-4(3H)-thione is a useful research compound. Its molecular formula is C19H19FN2OS and its molecular weight is 342.43. The purity is usually 95%.

16-Episarpagine

• CAS RN:
• 102490-01-7

• Formula:
• C19H22N2O2

• InChI:
• InChI=1S/C19H22N2O2/c1-2-10-8-21-17-7-14-13-5-11(23)3-4-16(13)20-19(14)18(21)6-12(10)15(17)9-22/h2-5,12,15,17-18,20,22-23H,6-9H2,1H3/b10-2-/t12?,15?,17-,18-/m0/s1

• InChIKey:
• VTVQHYQGTTVKDE-LUMHSOHMSA-N

• 16-Episarpagine, also known as 16-Episarpagine, is a useful research compound. Its molecular formula is C19H22N2O2 and its molecular weight is 310.4 g/mol. The purity is usually 95%.

(3-Chlorophenyl)(3-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone

In Stock

• CAS RN:
• 898790-01-7

• Formula:
• C18H16ClNO

• InChI:
• InChI=1S/C18H16ClNO/c19-17-8-4-7-16(12-17)18(21)15-6-3-5-14(11-15)13-20-9-1-2-10-20/h1-8,11-12H,9-10,13H2

• InChIKey:
• AMLYXFWSPUNDKP-UHFFFAOYSA-N

• (3-Chlorophenyl)(3-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone is a useful research compound. Its molecular formula is C18H16ClNO and its molecular weight is 297.8 g/mol. The purity is usually 95%.

5-(((Isopropylamino)methylene)amino)-3-methylfuran-2-carboxylic acid

• CAS RN:
• 110190-01-7

• Formula:
• C10H14N2O3

• InChI:
• InChI=1S/C10H14N2O3/c1-6(2)11-5-12-8-4-7(3)9(15-8)10(13)14/h4-6H,1-3H3,(H,11,12)(H,13,14)

• InChIKey:
• QOKAKYBPWVLGBJ-UHFFFAOYSA-N

• 5-(((Isopropylamino)methylene)amino)-3-methylfuran-2-carboxylic acid, also known as 5-(((Isopropylamino)methylene)amino)-3-methylfuran-2-carboxylic acid, is a useful research compound. Its molecular formula is C10H14N2O3 and its molecular weight is 210.233. The purity is usually 95%.

1-(5-chloropyrimidin-4-yl)ethan-1-one

In Stock

• CAS RN:
• 1784990-01-7

• Formula:
• C6H5ClN2O

• 1-(5-chloropyrimidin-4-yl)ethan-1-one is a useful research compound. Its molecular formula is C6H5ClN2O and its molecular weight is 156.6. The purity is usually 95%.

1'-(2,5-dimethylfuran-3-carbonyl)-3H-spiro[isobenzofuran-1,4'-piperidin]-3-one

In Stock

• CAS RN:
• 1797890-01-7

• Formula:
• C19H19NO4

• InChI:
• InChI=1S/C19H19NO4/c1-12-11-15(13(2)23-12)17(21)20-9-7-19(8-10-20)16-6-4-3-5-14(16)18(22)24-19/h3-6,11H,7-10H2,1-2H3

• InChIKey:
• WSJHBTZZXZHNAO-UHFFFAOYSA-N

• 1'-(2,5-dimethylfuran-3-carbonyl)-3H-spiro[isobenzofuran-1,4'-piperidin]-3-one is a useful research compound. Its molecular formula is C19H19NO4 and its molecular weight is 325.364. The purity is usually 95%.

2-Oxo-5-thiophen-2-yl-1,3-oxazolidine-5-carboxylic acid

Usually In Stock

• CAS RN:
• 2248290-01-7

• Formula:
• C8H7NO4S

• InChI:
• InChI=1S/C8H7NO4S/c10-6(11)8(4-9-7(12)13-8)5-2-1-3-14-5/h1-3H,4H2,(H,9,12)(H,10,11)

• InChIKey:
• AWZYCIPHLLDVTQ-UHFFFAOYSA-N

• 2-Oxo-5-thiophen-2-yl-1,3-oxazolidine-5-carboxylic acid is a useful research compound. Its molecular formula is C8H7NO4S and its molecular weight is 213.21. The purity is usually 95%.

3-(4-Fluorobenzenesulfonyl)-propylamine hydrochloride

In Stock

• CAS RN:
• 1158290-01-7

• Formula:
• C9H13ClFNO2S

• InChI:
• InChI=1S/C9H12FNO2S.ClH/c10-8-2-4-9(5-3-8)14(12,13)7-1-6-11;/h2-5H,1,6-7,11H2;1H

• InChIKey:
• ZKKDXIARIXOPTD-UHFFFAOYSA-N

• 3-(4-Fluorobenzenesulfonyl)-propylamine hydrochloride is a useful research compound. Its molecular formula is C9H13ClFNO2S and its molecular weight is 253.72 g/mol. The purity is usually 95%.

eFT508

In Stock

• CAS RN:
• 1849590-01-7

• Formula:
• C17H20N6O2

• InChI:
• InChI=1S/C17H20N6O2/c1-10-7-11(21-13-8-12(18)19-9-20-13)16(25)23-14(10)15(24)22-17(23)5-3-2-4-6-17/h7-9H,2-6H2,1H3,(H,22,24)(H3,18,19,20,21)

• InChIKey:
• HKTBYUWLRDZAJK-UHFFFAOYSA-N

• eFT508 is a potent inhibitor of MAPK interacting protein kinases (MNK) 1 and 2 (IC50s = <10 nM). It inhibits phosphorylation of eukaryotic initiation factor 4E (eIF4E) with an IC50 value of <50 nM in a cellular signaling assay. eFT508 has a half-life of 5.3 hours in rats.
  eFT508(cas 1849590-01-7) is a potent, highly selective MNK1 and MNK2 inhibitor with IC50 value of 1-2 nM. eFT508 has a half-maximal inhibitory concentration (IC50) of 1-2 nM against both MNK isoforms in enzyme assays and inhibits the kinase through a reversible, ATP-competitive mechanism of action. eFT508 showed anti-proliferative activity against multiple DLBCL cell lines.